4-N-(3,4-dimethylphenyl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine
• InChI: InChI=1S/C19H27N7O3/c1-13-4-5-15(12-14(13)2)22-18-16(26(27)28)17(20)23-19(24-18)21-6-3-7-25-8-10-29-11-9-25/h4-5,12H,3,6-11H2,1-2H3,(H4,20,21,22,23,24)
• InChI Key: JXNSQQRBHSLNMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=C2[N+](=O)[O-])N)NCCCN3CCOCC3)C
• Molecular Formula: C19H27N7O3
• Molecular Weight: 401.5 g/mol

Description

4-N-(3,4-dimethylphenyl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine is a useful research compound. Its molecular formula is C19H27N7O3 and its molecular weight is 401.471. The purity is usually 95%.
BenchChem offers high-quality 4-N-(3,4-dimethylphenyl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-N-(3,4-dimethylphenyl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

The compound shares structural motifs with pyrimidine derivatives, which are critical in the synthesis of nucleoside analogs. For instance, Divakar and Reese (1982) discuss the synthesis of 4-N-alkyl derivatives of arabinofuranosylcytosine (ara-C) derivatives through reactions involving similar pyrimidine structures. This synthesis pathway emphasizes the compound's potential utility in creating nucleoside analogs with significant therapeutic applications, especially in antiviral and anticancer treatments (Divakar & Reese, 1982).

Pharmacophore Development

Related research by Thanusu, Kanagarajan, and Gopalakrishnan (2010) on novel 4-(4-morpholinophenyl)-6-arylpyrimidin-2-amines showcases the synthesis and spectral analysis of compounds that feature morpholine and pyrimidine rings. These compounds have been associated with a variety of biological activities, indicating that the target compound could be a valuable pharmacophore in drug discovery, especially in developing kinase inhibitors, analgesics, anti-inflammatory agents, and other therapeutics (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).

Material Science and Organic Synthesis

In material science and organic synthesis, the structural features of the specified compound suggest its potential in forming complex organic frameworks. Mugnoli et al. (1980) discuss the reaction of similar dinitrothiophen compounds with secondary amines, leading to structurally complex products. This indicates that the target compound could be explored for its reactivity and utility in synthesizing novel organic materials or as intermediates in complex organic reactions (Mugnoli et al., 1980).